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Compound of Interest

(3-nitro-1H-pyrazol-1-
Compound Name:

yl)acetaldehyde
CAS No.: 1015939-63-5
Cat. No.: B3071970

Get Quote

Executive Summary & Compound Profile

Target Analyte: (3-Nitro-1H-pyrazol-1-yl)acetaldehyde IUPAC Name: 2-(3-Nitro-1H-pyrazol-
1-yl)acetaldehyde Molecular Formula:

Molecular Weight: 155.11 g/mol Core Application: Precursor for N-functionalized energetic
materials; intermediate in pharmaceutical fragment synthesis.[1]

Structural Context

The molecule consists of a 3-nitropyrazole core N-alkylated with an acetaldehyde moiety.[1]
The electron-withdrawing nitro group (

) at the C3 position significantly influences the chemical shifts of the pyrazole ring protons and
the acidity of the

-methylene protons.[1]
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Stability Note: As an N-substituted acetaldehyde, this compound is prone to hydration (gem-
diol formation) in aqueous media and polymerization upon prolonged storage.[1] Fresh
preparation or storage as the diethyl acetal precursor is recommended.[1]

Synthesis & Impurity Profile (Context for Spectra)

To accurately interpret spectroscopic data, one must understand the genesis of the sample.
The standard synthesis involves the alkylation of 3-nitropyrazole with bromoacetaldehyde
diethyl acetal, followed by acid hydrolysis.

Common Impurities to Identify:
» Starting Material: 3-Nitropyrazole (Distinct NMR signals).[1][2][3]
¢ Intermediate: Diethyl acetal protected form (Triplet at

1.2 ppm, Quartet at
3.6 ppm in
NMR).

o Hydrate: Gem-diol form (Disappearance of aldehyde carbonyl in

NMR).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent; DMSO-

or

(Note: DMSO may suppress aldehyde exchange but can shift water peaks).[1]

NMR Characterization

The proton spectrum is characterized by the distinct descreening of the aldehyde proton and
the specific coupling pattern of the pyrazole ring.
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Shift (
Position
» PpmM)

Multiplicity

Integration

Coupling (

, H2)

Assignment
Logic

CHO 9.65-9.80

Singlet (or
Triplet)

1H

Aldehyde
proton.[1]
Highly
deshielded by
carbonyl
anisotropy.[1]
May show
weak

coupling to

[1]

H-5 7.90-8.10

Doublet

1H

Pyrazole C5-
H. Adjacent
to N1, most
deshielded

ring proton.

H-4 6.95-7.10

Doublet

1H

Pyrazole C4-
H. Shielded
relative to H-
5, but
deshielded by

adjacent

5.15-5.35

Doublet (or
Singlet)

2H

-Methylene.
[1] Shifted
downfield due
to N1
attachment
and carbonyl

proximity.[1]
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Critical Diagnostic: The coupling constant

(

2.4 Hz) distinguishes the 1,3-substituted isomer from the 1,5-isomer (where

Hz).
NMR Characterization
Shift (
Carbon Type Notes
» Ppm)
Characteristic
aldehyde carbonyl.
C=0 196.0 — 198.5 Quaternary (CH) ] ]
Disappears if
hydrated.
Attached to
C-3 154.0 - 156.0 Quaternary .[1] Broadened by
quadrupole relaxation.
C-5 134.0 -136.0 Methine (CH) Adjacent to N1.
_ Intermediate
C-4 104.0 - 106.0 Methine (CH) o
shielding.[1]
N-linked methylene
58.0 - 60.5 Methylene

carbon.[1]

Infrared (IR) Spectroscopy

The IR spectrum serves as a rapid "fingerprint" validation, particularly for the presence of the

nitro and carbonyl groups.
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Wavenumber (
Functional Group Intensity Vibrational Mode

)

Fermi doublet (Critical

for distinguishing

Aldehyde C-H 2850 & 2750 Medium
aldehyde from
ketone).[1]
Aldehyde stretching
C=0 (Carbonyl) 1725 -1740 Strong ]
vibration.[1]
1530 — 1550 st Asymmetric nitro
- ron
(Asym) g stretch.[1]
1340 — 1360 st Symmetric nitro
- ron
(Sym) g stretch.[1]
. ) C=N/ C=C skeletal
Pyrazole Ring 1480 — 1500 Medium o
vibrations.[1]
Ring breathing mode.
N-N 1020 — 1050 Weak

[1]

Mass Spectrometry (MS) & Fragmentation Logic

Method: ESI (Positive Mode) or GC-MS (El).[1]
e Molecular lon (

): m/z 156.1 (ESI)

o Base Peak: Often m/z 110 (Loss of

) or m/z 127 (Loss of CHO).

Fragmentation Pathway Visualization

The following diagram illustrates the logical fragmentation steps expected in Electron Impact
(El) mass spectrometry, useful for confirming the structure.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3071970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular lon
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(Loss of Formyl) (Loss of Nitro)

ing Cleavage/Degradation

Pyrazole Core
[C3H3N2]+
m/z 67

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway showing primary loss of the labile aldehyde
and nitro groups.

Experimental Protocol: Characterization Workflow

This protocol ensures data integrity by preventing sample degradation during analysis.[1]

Step 1: Sample Preparation[1]

¢ Solvent Selection: Use DMSO-

for NMR.[1] Avoid

(Methanol-

) as it will form a hemiacetal, complicating the spectrum.
e Concentration: Prepare a 10-15 mg/mL solution.

e Filtration: Filter through a 0.2

m PTFE syringe filter to remove polymerized solids.
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Step 2: Data Acquisition

Run

NMR (16 scans): Focus on the 9-10 ppm region. If the aldehyde peak is split or broad, it
indicates partial hydration.

Run IR (ATR): Ensure the crystal is dry. Look for the Fermi doublet at 2750/2850

to confirm the aldehyde functionality is intact.[1]

LC-MS: Use an acetonitrile/water gradient with 0.1% Formic Acid.[1]
o Caution: The acidic mobile phase may hydrate the aldehyde on-column.[1] Look for

(hydrate adduct) in the mass spectrum.

Logical Validation: Structure-to-Spectrum
Correlation

To validate the structure without a reference standard, use the "Connectivity Check” diagram

below. This maps the observed signals back to the specific structural environment.[1]

Proton H-5 Alpha to Nitrogen Doublet . .

Doublet

Beta to Nitrogen = o
Nitro Group :(l;ptonl\ll-lc-;; Alpha to NO2
(NO2) (Adj. to NO2)

Aldehyde Proton Deshielded by C=0

| | vk oo
Doublet/Singlet

N-Effect + C=0 Effect ~5.2 ppm
Methylene
(N-CH2)
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© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-1H-pyrazole
https://www.benchchem.com/product/b3071970/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-3-nitro-1h-pyrazol-1-yl-acetaldehyde-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3071970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: NMR connectivity map linking structural moieties to predicted chemical shifts and
coupling interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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